Cas no 84677-06-5 (1-(Benzyloxycarbonylamino)cyclopropyl-1-carboxylic Acid)

1-(Benzyloxycarbonylamino)cyclopropyl-1-carboxylic acid is a cyclopropane-derived carboxylic acid derivative featuring a benzyloxycarbonyl (Cbz) protecting group on the amino functionality. This compound serves as a versatile intermediate in organic synthesis, particularly in peptide chemistry and medicinal chemistry applications. The cyclopropane ring imparts structural rigidity, while the Cbz group offers selective deprotection under mild hydrogenolysis conditions. Its carboxylic acid moiety enables further functionalization via coupling reactions. The compound's stability and well-defined reactivity make it valuable for constructing constrained peptidomimetics or as a building block for bioactive molecules. Its crystalline nature facilitates purification and characterization, ensuring reproducibility in synthetic workflows.
1-(Benzyloxycarbonylamino)cyclopropyl-1-carboxylic Acid structure
84677-06-5 structure
Product Name:1-(Benzyloxycarbonylamino)cyclopropyl-1-carboxylic Acid
CAS No:84677-06-5
MF:C12H13NO4
MW:235.235923528671
MDL:MFCD00083285
CID:60748
PubChem ID:3589012
Update Time:2025-10-10

1-(Benzyloxycarbonylamino)cyclopropyl-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 1-(Cbz-amino)cyclopropanecarboxylic acid
    • 1-(Benzyloxycarbonylamino)cyclopropyl-1-carboxylic acid
    • 1-(Carbobenzoxyamino)cyclopropanecarboxylic Acid
    • 1-(Benzyloxycarbonyl-amino)-cyclopropyl-1-carboxylic acid
    • 1-(phenylmethoxycarbonylamino)cyclopropane-1-carboxylic acid
    • 1-(Z-amino)cyclopropanecarboxylic acid
    • N-Benzyloxycarbonyl-1-aminocyclopropanecarboxylic acid
    • Z-1-Aminocyclopropane-1-carboxylic acid
    • Z-ACPC-OH
    • 1-(Benzyloxycarbonylamino)cyclopropanecarboxylic Acid
    • 1-[[(Phenylmethoxy)carbonyl]amino]cyclopropanecarboxylic acid (ACI)
    • 1-[(Benzyloxycarbonyl)amino]cyclopropane-1-carboxylic acid
    • 1-Benzyloxycarbonylaminocyclopropanecarboxylic acid
    • N-Cbz-1-aminocyclopropanecarboxylic acid
    • 1-[(benzyloxy)carbonyl]aminocyclopropanecarboxylic acid
    • Z1263583699
    • STL556039
    • MFCD00083285
    • 1-benzyloxycarbonylamino-cyclopropanecarboxylic acid
    • 1-{[(benzyloxy)carbonyl]amino}cyclopropanecarboxylic acid
    • 1-{[(benzyloxy)carbonyl]amino}cyclopropane-1-carboxylic acid
    • ALBB-037221
    • C2680
    • N-Cbz-1-aminocyclopropane carboxylic acid
    • DTXSID50393934
    • AC-5710
    • BBL102240
    • EN300-122049
    • (benzyloxycarbonylamino)cyclopropanecarboxylic acid
    • 84677-06-5
    • Cyclopropanecarboxylic acid, 1-[[(phenylmethoxy)carbonyl]amino]-
    • CS-W014159
    • SY017561
    • Cbz-1-amino-1-cyclopropanecarboxylic acid
    • z-ac3c-oh
    • TS-00653
    • 1-(((BENZYLOXY)CARBONYL)AMINO)CYCLOPROPANECARBOXYLIC ACID
    • KHINKCGJKZSHAJ-UHFFFAOYSA-N
    • SCHEMBL143763
    • AKOS005146307
    • N-Cbz-1aminocyclopropane carboxylic acid
    • J-503502
    • 1-(Benzyloxycarbonylamino)cyclopropyl-1-carboxylic Acid
    • MDL： MFCD00083285
    • Inchi： 1S/C12H13NO4/c14-10(15)12(6-7-12)13-11(16)17-8-9-4-2-1-3-5-9/h1-5H,6-8H2,(H,13,16)(H,14,15)
    • InChI Key： KHINKCGJKZSHAJ-UHFFFAOYSA-N
    • SMILES： O=C(NC1(CC1)C(O)=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 235.08400
  • Monoisotopic Mass: 235.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.6A^2
  • XLogP3: 1.4

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.33
  • Melting Point: 157.0 to 161.0 deg-C
  • Boiling Point: 449°C at 760 mmHg
  • Flash Point: 225.4℃
  • Refractive Index: 1.593
  • PSA: 75.63000
  • LogP: 1.92090
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-(Benzyloxycarbonylamino)cyclopropyl-1-carboxylic Acid Security Information

1-(Benzyloxycarbonylamino)cyclopropyl-1-carboxylic Acid Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1-(Benzyloxycarbonylamino)cyclopropyl-1-carboxylic Acid Pricemore >>

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1-(Benzyloxycarbonylamino)cyclopropyl-1-carboxylic Acid Production Method

Production Method 1

84677-05-4 84677-05-4
84677-06-5 84677-06-5
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water
Reference
A simple synthesis of 1-aminocyclopropane-1-carboxylic acid
Strazewski, Peter; Tamm, Christoph, Synthesis, 1987, (3), 298-9

Production Method 2

22059-21-8 22059-21-8
84677-06-5 84677-06-5
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  8 h, 0 °C
Reference
Trimethyl-substituted carbamate as a versatile self-immolative linker for fluorescence detection of enzyme reactions
Nakamura, Noriaki; Uchinomiya, Shohei; Inoue, Kazuya; Ojida, Akio, Molecules, 2020, 25(9),

Production Method 3

827628-66-0 827628-66-0
13139-17-8 13139-17-8
84677-06-5 84677-06-5
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol
1.2 Reagents: Sodium bicarbonate Solvents: Water
Reference
Convenient synthesis and isolation of 1-aminocyclopropane-1-carboxylic acid (ACC) and N-protected ACC derivatives
Allwein, Shawn P.; Secord, Elizabeth A.; Martins, Andrew; Mitten, Jeffrey V.; Nelson, Todd D.; et al, Synlett, 2004, (14), 2489-2492

Production Method 4

1852533-31-3 1852533-31-3
84677-06-5 84677-06-5
Reaction Conditions
1.1 Reagents: Ozone Solvents: Dichloromethane ;  -78 °C
1.2 Reagents: Dimethyl sulfide ;  -78 °C → rt; 1 h, rt
1.3 Reagents: 2-Methyl-2-butene ,  Monosodium phosphate ,  Sodium chlorite Solvents: tert-Butanol ,  Water ;  overnight, rt
Reference
The Synthesis of α,α-Disubstituted α-Amino Acids via Ichikawa Rearrangement
Szczesniak, Piotr; Pieczykolan, Michal; Stecko, Sebastian, Journal of Organic Chemistry, 2016, 81(3), 1057-1074

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Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:84677-06-5)1-(Cbz-amino)cyclopropanecarboxylic acid
Order Number:sfd3406
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:84677-06-5)1-(Benzyloxycarbonylamino)cyclopropyl-1-carboxylic Acid
Order Number:A840891
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:51
Price ($):280.0
Email:sales@amadischem.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:84677-06-5)1-(Cbz-amino)cyclopropanecarboxylic acid
sfd3406
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:84677-06-5)1-(Benzyloxycarbonylamino)cyclopropyl-1-carboxylic Acid
A840891
Purity:99%
Quantity:100g
Price ($):280.0
Email